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Compound of Interest

Compound Name:
1-Methyl-1H-imidazole-5-

carbonitrile

Cat. No.: B1306210 Get Quote

Essential Safety Guide for Handling 1-Methyl-1H-
imidazole-5-carbonitrile
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 1-Methyl-1H-imidazole-5-carbonitrile. Adherence to

these procedures is essential for ensuring personal safety and proper chemical management.

Chemical Identifier:

Name: 1-Methyl-1H-imidazole-5-carbonitrile

CAS No.: 66121-66-2

Molecular Formula: C5H5N3[1]

Hazard Summary: This substance is classified as having acute toxicity if swallowed, in contact

with skin, or if inhaled.[1] It is crucial to wear appropriate personal protective equipment (PPE)

and follow handling protocols to minimize exposure.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the primary defense against chemical exposure. The

following table summarizes the recommended PPE for handling 1-Methyl-1H-imidazole-5-

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1306210?utm_src=pdf-interest
https://www.benchchem.com/product/b1306210?utm_src=pdf-body
https://www.benchchem.com/product/b1306210?utm_src=pdf-body
https://www.benchchem.com/product/b1306210?utm_src=pdf-body
https://www.benchchem.com/product/b1306210?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=10586713&productDescription=1GR+1-Methyl-1H-imidazole-5-carbonitrile%2C+97%25&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10586713&productDescription=1GR+1-Methyl-1H-imidazole-5-carbonitrile%2C+97%25&countryCode=GB&language=en
https://www.benchchem.com/product/b1306210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


carbonitrile.[1]

PPE Category Specification Purpose

Eye Protection

Safety glasses with side-

shields conforming to EN166

or OSHA's 29 CFR 1910.133.

[2]

Protects eyes from splashes

and dust.

Hand Protection

Wear appropriate protective

gloves.[1] Nitrile gloves are

recommended for their

chemical and puncture

resistance.[3][4][5]

Prevents skin contact and

absorption.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[1][2] A lab coat is

the minimum requirement.

Protects skin from accidental

spills and contamination.

Respiratory Protection

For small-scale laboratory use,

a particle-filtering half mask

(EN149:2001) is

recommended.[1] For larger

scale or emergency use, a

particulates filter conforming to

EN 143 is advised.[1]

Prevents inhalation of harmful

dusts and mists.[1]

Procedural Workflow for Safe Handling
The following diagram outlines the step-by-step process for safely handling 1-Methyl-1H-
imidazole-5-carbonitrile from preparation to disposal.
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Caption: Workflow for handling 1-Methyl-1H-imidazole-5-carbonitrile.

First Aid Measures
In the event of exposure, immediate action is critical. The following table provides first aid

guidance.[1]

Exposure Route First Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician.[1]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

[1]

Self-Protection of the First Aider: Ensure that medical personnel are aware of the material(s)

involved and take precautions to protect themselves.[1]
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Operational Plans
Handling and Storage

Handling: Wear all required personal protective equipment. Avoid contact with skin, eyes,

and clothing. Do not breathe dust. Use only in a well-ventilated area, preferably a chemical

fume hood.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Spill and Disposal Plan
Spills: For small spills, use appropriate tools to clean up the material, place it in a suitable

container for disposal, and decontaminate the area.[6] Avoid generating dust.[6]

Disposal: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[7] Dispose of contents/container to an approved waste

disposal plant.[8]

Hierarchy of Hazard Controls
The most effective way to manage chemical hazards is to follow the hierarchy of controls. The

diagram below illustrates this principle, from most to least effective.
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Caption: Hierarchy of controls for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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